3-(Allyloxy)-4-methoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-methoxy-3-prop-2-enoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-3-6-15-10-7-8(11(12)13)4-5-9(10)14-2/h3-5,7H,1,6H2,2H3,(H,12,13)
• InChI Key: OHVVQKYWFNKTCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)OCC=C

Description

3-(Allyloxy)-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction of methyl 3-hydroxyl-4-methoxybenzoate and allyl bromide in 2-butanone in the presence of potassium carbonate was performed as described in Example 2 to give 3-Allyloxy-4-methoxy-benzoic acid as white powder. 1H-NMR (400 MHz, d6-DMSO): 12.63 (s, —CO2H); 7.54 (d-like, 1 arom. H); 7.43 (m, 1 arom. H); 7.04 (m, 1 arom. H); 6.02 (m, —CH═CH2); 5.39, 5.23 (2 d-like, CH═CH2); 4.57 (d-like, CH2—CH═CH2); 3.81 (s, OCH3). 13C-NMR (100 MHz, d6-DMSO): 167.04 (—C═O); 152.87; 147.07; 133.59; 123.40; 122.86; 117.60; 113.62; 111.23; 68.88; 55.69.